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Compound of Interest
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Cat. No.: B103170 Get Quote

Introduction
Cellulose nanofibrils (CNFs) are a promising bio-based material with exceptional mechanical

properties, high specific surface area, and renewability. However, their inherent hydrophilicity,

due to the abundance of hydroxyl groups, limits their application in areas requiring water

resistance. This document provides detailed protocols for the surface modification of cellulose

nanofibrils with hexadecyltrimethoxysilane (HDTMS) to impart hydrophobic characteristics.

The silanization process forms a stable, low-surface-energy coating on the CNF surface,

significantly increasing its water contact angle and reducing its affinity for water.

These application notes are intended for researchers, scientists, and professionals in materials

science and drug development who are interested in the functionalization of nanocellulose for

applications such as water-resistant coatings, films, and composites.

Key Performance Parameters
The modification of cellulose nanofibrils with hexadecyltrimethoxysilane (HDTMS) results in a

significant increase in hydrophobicity. The key performance parameter is the water contact

angle (WCA), which transitions the material from hydrophilic to hydrophobic. The addition of

silica nanoparticles prior to HDTMS treatment can further enhance this effect, leading to

superhydrophobicity.
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Material
Water Contact
Angle (WCA)

Surface
Roughness (nm)

Reference

Cellulose Nanofibrils

(CNF)
~4.5° 49.67

HDTMS-modified CNF ~79.3° - 80° 36.65

CNF/Silica

Nanocomposite
~35.9° 112.21

HDTMS-modified

CNF/Silica

Nanocomposite

up to ~159.1° 134.53

Experimental Protocols
This section details the step-by-step procedures for the preparation of HDTMS-modified

cellulose nanofibrils.

Materials
Cellulose Nanofibril (CNF) suspension

Hexadecyltrimethoxysilane (HDTMS)

Ethanol

Ammonium Hydroxide (for CNF/Silica composite preparation)

Tetraethyl orthosilicate (TEOS) (for CNF/Silica composite preparation)

Deionized water

Centrifuge

Ultrasonicator

Stirring hotplate
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Protocol 1: Direct Modification of CNFs with HDTMS
This protocol describes the direct silanization of cellulose nanofibrils.

Dispersion of CNFs: Prepare a stable aqueous suspension of cellulose nanofibrils (e.g., 1

wt%).

Solvent Exchange: Centrifuge the CNF suspension to remove water and redisperse the

CNFs in ethanol. Repeat this step multiple times to ensure complete solvent exchange.

Silanization Reaction:

Transfer the ethanolic CNF suspension to a reaction vessel equipped with a magnetic

stirrer.

Add hexadecyltrimethoxysilane (HDTMS) to the suspension. The concentration of

HDTMS can be varied to control the degree of hydrophobicity.

Allow the reaction to proceed at 40°C with continuous stirring for a specified duration (e.g.,

2-4 hours).

Purification:

After the reaction, purify the modified CNFs by several cycles of centrifugation and

redispersion in ethanol to remove unreacted HDTMS and by-products.

Drying:

The purified HDTMS-modified CNF suspension can be cast into films or dried using a

suitable method like freeze-drying or oven drying.

Protocol 2: Preparation of Superhydrophobic
CNF/Silica/HDTMS Nanocomposites
This protocol involves a two-step modification to achieve superhydrophobicity by first creating a

rough surface with silica nanoparticles followed by silanization.

Synthesis of CNF/Silica Nanocomposites:
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Disperse CNFs in deionized water.

Add ammonium hydroxide to the CNF suspension and stir.

Slowly add tetraethyl orthosilicate (TEOS) to the suspension while stirring.

Allow the reaction to proceed to form silica nanoparticles on the CNF surface.

Purification of CNF/Silica:

Purify the CNF/silica nanocomposites by centrifugation and redispersion in deionized

water to remove unreacted precursors.

Solvent Exchange: Perform a solvent exchange from water to ethanol as described in

Protocol 1.

Silanization Reaction: Follow the silanization procedure with HDTMS as detailed in Protocol

1.

Purification and Drying: Purify and dry the final HDTMS-modified CNF/silica nanocomposites

as described in Protocol 1.
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Caption: Workflow for the modification of CNFs with HDTMS.

Mechanism of Water Resistance

Hydrophilic CNF Surface

Modification Process

Hydrophobic CNF Surface

Cellulose Nanofibril (-OH groups)

Silanization Reaction

Water Droplet

Spreads (Low Contact Angle)

HDTMS Molecule
(Hexadecyltrimethoxysilane)

Modified CNF Surface
(Long Alkyl Chains)

Covalent Bonding

Water Droplet

Beads up (High Contact Angle)

Click to download full resolution via product page

Caption: Mechanism of increased water resistance after HDTMS modification.

Characterization Data
The successful modification of cellulose nanofibrils with HDTMS can be confirmed through

various characterization techniques.
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Characterization
Technique

Observation Indication

Fourier-Transform Infrared

Spectroscopy (FTIR)

Appearance of new peaks

corresponding to C-H

stretching of alkyl chains and

Si-O-Si bonds.

Successful grafting of HDTMS

onto the CNF surface.

X-ray Photoelectron

Spectroscopy (XPS)

Increase in the carbon and

silicon atomic concentrations.

Confirmation of the presence

of the silane coating.

Thermogravimetric Analysis

(TGA)

Increased thermal stability of

the modified CNFs.

The presence of the inorganic

silane network enhances

thermal resistance.

Scanning Electron Microscopy

(SEM)

Changes in surface

morphology. In the case of

CNF/Silica composites, the

presence of nanoparticles

creating a rougher surface is

visible.

Visualization of the surface

coating and topography.

Conclusion
The surface modification of cellulose nanofibrils with hexadecyltrimethoxysilane is an

effective method to impart water resistance, significantly expanding their potential applications.

The provided protocols offer a reproducible methodology for achieving hydrophobic and even

superhydrophobic CNF-based materials. The degree of hydrophobicity can be tailored by

adjusting reaction conditions and by incorporating nanoparticles to control surface roughness.

Researchers are encouraged to adapt and optimize these protocols for their specific

applications.

To cite this document: BenchChem. [Application Notes and Protocols: Enhancing Water
Resistance of Cellulose Nanofibrils via Hexadecyltrimethoxysilane Modification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103170#modifying-cellulose-nanofibrils-with-
hexadecyltrimethoxysilane-for-water-resistance]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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